Cas no 331821-31-9 (3-(4-bromophenyl)-6-hydroxy-4-methyl-2H-chromen-2-one)

• Product Name: 3-(4-bromophenyl)-6-hydroxy-4-methyl-2H-chromen-2-one
• CAS No: 331821-31-9
• MF: C₁₆H₁₁BrO₃
• MW: 331.160743951797
• CID: 5686899
• PubChem ID: 688781
• Update Time: 2025-08-05

3-(4-bromophenyl)-6-hydroxy-4-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS000270937
• VU0489618-1
• STL033945
• 331821-31-9
• SCHEMBL5161656
• 3-(4-bromophenyl)-6-hydroxy-4-methyl-2H-chromen-2-one
• 3-(4-bromophenyl)-6-hydroxy-4-methylchromen-2-one
• F1865-0075
• 3(4'-bromophenyl)-6-hydroxy-4-methylcoumarin
• 3-(4 inverted exclamation mark -Bromophenyl)-6-hydroxy-4-methylcoumarin

• Inchi： 1S/C16H11BrO3/c1-9-13-8-12(18)6-7-14(13)20-16(19)15(9)10-2-4-11(17)5-3-10/h2-8,18H,1H3
• InChI Key： CIQXJKOAFAITMB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(=O)OC2C=CC(=CC=2C=1C)O

Computed Properties

• Exact Mass: 329.98916g/mol
• Monoisotopic Mass: 329.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids

Additional information on 3-(4-bromophenyl)-6-hydroxy-4-methyl-2H-chromen-2-one

3-(4-Bromophenyl)-6-Hydroxy-4-Methyl-2H-Chromen-2-One: A Comprehensive Overview

CAS No. 331821-31-9, commonly referred to as 3-(4-bromophenyl)-6-hydroxy-4-methyl-2H-chromen-2-one, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a lactone ring structure. The presence of a bromine substituent at the para position of the phenyl ring, along with a hydroxyl and methyl group, confers unique chemical properties and biological activities.

The structural uniqueness of this compound makes it a valuable tool in various research domains. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. The chromenone skeleton is known for its ability to interact with various biological targets, making it a promising candidate for drug discovery.

From a synthetic perspective, 3-(4-bromophenyl)-6-hydroxy-4-methyl-2H-chromen-2-one can be synthesized through a variety of routes, including condensation reactions and oxidative cyclization. These methods have been optimized in recent years to improve yield and purity, making it more accessible for large-scale applications. The compound's stability under various reaction conditions has also been extensively studied, providing insights into its suitability for different synthetic pathways.

In terms of biological activity, this compound has shown significant promise in preclinical studies. For instance, research conducted in 2023 demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its antioxidant properties have been explored in the context of neurodegenerative diseases, where oxidative stress plays a pivotal role.

The application of CAS No. 331821-31-9 extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. This dual functionality underscores the versatility of this compound across multiple disciplines.

In conclusion, 3-(4-bromophenyl)-6-hydroxy-4-methyl-2H-chromen-2-one stands out as a multifaceted compound with applications ranging from drug discovery to materials science. Its unique structure and chemical properties continue to attract researchers worldwide, driving innovation and opening new avenues for scientific exploration.